Cas no 141629-19-8 ((S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one)

(S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one structure
141629-19-8 structure
Product Name:(S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one
CAS No:141629-19-8
MF:C10H21NO2Si
MW:215.364743947983
CID:64680
PubChem ID:11074789
Update Time:2025-04-18

(S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (S)-4-((tert-Butyldimethylsilyl)oxy)pyrrolidin-2-one
    • (4S)-4-(((1,1-DIMETHYLETHYL)DIMETHYLSILYL)OXY)-2-PYRROLIDINONE
    • (4S)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-2-pyrrolidinone
    • (4S)-4-{[tert-butyl(dimethyl)silyl]oxy}pyrrolidin-2-one
    • (S)-4-(t-ButyldiMethylsilyloxy)pyrrolidin-2-one
    • 2-PYRROLIDINONE,4-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]-, (4S)-
    • 2-Pyrrolidinone,4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (S)-
    • (4S)-4-[(tert-Butyldimethylsilyl)oxy]-2-pyrrolidinone
    • BEVGOGJIDJYUNN-QMMMGPOBSA-N
    • F97081
    • (S)-4-{[t-butyl(dimethyl)silyl]oxy}pyrrolidin-2-one
    • BS-26615
    • (S)-4-(t-Butyldimethylsilanyloxy)pyrrolidin-2-one
    • (4S)-4-[tert-butyl(dimethyl)silyl]oxypyrrolidin-2-one
    • (4S)-4-((tert-butyl(dimethyl)silyl)oxy)pyrrolidin-2-one
    • 141629-19-8
    • SCHEMBL1657244
    • (S)-4-(tert-Butyl-dimethyl-silanyloxy)-pyrrolidin-2-one
    • (4S)-4-{[tert-butyl(dimethyl)silyl]oxy}pyrrolidin-2-on
    • (S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one
    • Inchi: 1S/C10H21NO2Si/c1-10(2,3)14(4,5)13-8-6-9(12)11-7-8/h8H,6-7H2,1-5H3,(H,11,12)/t8-/m0/s1
    • InChI Key: BEVGOGJIDJYUNN-QMMMGPOBSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)O[C@H]1CC(NC1)=O

Computed Properties

  • Exact Mass: 215.13400
  • Monoisotopic Mass: 215.134155447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 0.965
  • Boiling Point: 289.999 °C at 760 mmHg
  • Flash Point: 289.999 °C at 760 mmHg
  • Refractive Index: 1.455
  • PSA: 38.33000
  • LogP: 2.22550

(S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one Security Information

(S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

(S)-4-(tert-Butyldimethylsilyloxy)pyrrolidin-2-one Pricemore >>

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